1-(4-Ethoxy-3-methoxyphenyl)ethan-1-amine hydrochloride
Overview
Description
1-(4-Ethoxy-3-methoxyphenyl)ethan-1-amine hydrochloride is an organic compound with the chemical formula C11H18ClNO2 . It appears as a powder and is typically stored at room temperature . This compound is part of American Elements’ comprehensive catalog of life science products .
Molecular Structure Analysis
The molecular structure of this compound includes an ethoxy group (C2H5O-) and a methoxy group (CH3O-) attached to a phenyl ring, which is further connected to an ethanamine group (C2H5NH2). The hydrochloride indicates the presence of a chloride ion .Scientific Research Applications
Chemical Properties and Storage
“1-(4-Ethoxy-3-methoxyphenyl)ethan-1-amine hydrochloride” has a CAS Number of 390815-35-7 and a molecular weight of 231.72 . It is typically stored at room temperature and comes in a powder form .
Safety Information
This compound is labeled with the GHS07 pictogram and has a signal word of “Warning”. The hazard statements associated with it are H315, H319, and H335 .
Transaminase-Mediated Chiral Selective Synthesis
This compound has been used in the transaminase-mediated chiral selective synthesis of (1R)-(3-methylphenyl)ethan-1-amine from 1-(3-methylphenyl)ethan-1-one . The enzyme ATA-025 was found to be the best for this bioconversion, with dimethylsulfoxide (10% V/V) as an effective co-solvent .
Pharmaceutical Applications
The (1R)-(3-methylphenyl)ethan-1-amine synthesized through the enzymatic approach mentioned above can be used for the synthesis of different active pharmaceutical entities . For example, it can be used to synthesize (1R)-(3-methoxyphenyl)ethan-1-amine for Tecalcet hydrochloride, which is an oral calcium receptor used for the treatment of secondary hyperparathyroidism .
Optimization of Bioconversion Process
The variables such as enzyme loading, substrate loading, temperature, and pH for the development of a process displaying maximum conversion with good product formation and higher yield were optimized . The ambient processing conditions were 10% enzyme loading/50 g/L substrate loading/45 °C/pH 8.0 .
‘What If’ Studies
‘What If’ studies were performed by investigating the timely progress of the reaction on a gram scale by drastically changing the process parameters . These studies revealed a substantial modification in process variables to achieve desired results .
Safety and Hazards
properties
IUPAC Name |
1-(4-ethoxy-3-methoxyphenyl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2.ClH/c1-4-14-10-6-5-9(8(2)12)7-11(10)13-3;/h5-8H,4,12H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIPCAHAXOHSGRI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(C)N)OC.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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